Cas no 856307-27-2 (4-Methylamino antipyrine hydrochloride)

• Product Name: 4-Methylamino antipyrine hydrochloride
• CAS No: 856307-27-2
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• MDL: MFCD16620361
• CID: 1070024
• PubChem ID: 329770184
• Update Time: 2025-06-08

4-Methylamino antipyrine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imp. C (EP) as Hydrochloride:4-Methylamino-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one Hydrochloride(4-Methylaminophenazone Hydrochloride)
• 1,2-Dihydro-1,5-dimethyl-4-(methylamino)-2-phenyl-3H-pyrazol-3-one monohydrochloride
• N-Methylaminophenazone
• Noramidopyrine hydrochloride
• Noraminopyrine hydrochloride
• 4-Methylamino antipyrine (hydrochloride)
• 1,5-dimethyl-4-(methylamino)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one hydrochloride
• 4-Methylaminophenazone Hydrochloride
• T4070
• 4-Methylaminoantipyrine hydrochloride, analytical standard
• 1,5-dimethyl-4-(methylamino)-2-phenylpyrazol-3-one;hydrochloride
• 4-Methylamino-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one Hydrochloride (4-Methylaminophenazone Hydrochloride)
• 4-Methylamino antipyrine hydrochloride
• Antipyrine, 4-(methylamino)-, hydrochloride (7CI)
• Metamizole Sodium Imp. C (EP)
• MFCD16620361
• PD133768
• 856307-27-2
• MetaMizole IMpurity C (4-MethylaMinoantipyrine) HCl
• starbld0000879
• 4-Methylamino Antipyrine HCl
• DA-60367
• 4-Methylaminoantipyrine Hydrochloride
• 4-(Methylamino)antipyrine hydrochloride
• HY-135731A
• AKOS015894643
• CS-0114022
• 4-(Methylamino)antipyrine hydrochloride 100 microg/mL in Acetonitrile

• MDL： MFCD16620361
• Inchi： 1S/C12H15N3O.ClH/c1-9-11(13-2)12(16)15(14(9)3)10-7-5-4-6-8-10;/h4-8,13H,1-3H3;1H
• InChI Key： NNONRTWOIVTAHL-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=C(C)N(C)N1C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 253.0981898g/mol
• Monoisotopic Mass: 253.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6

4-Methylamino antipyrine hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methylamino antipyrine hydrochloride

Introduction to 4-Methylamino antipyrine hydrochloride (CAS No. 856307-27-2)

4-Methylamino antipyrine hydrochloride (CAS No. 856307-27-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(methylamino)antipyrine hydrochloride, is a derivative of antipyrine, a well-known analgesic and antipyretic agent. The introduction of the methylamino group and the hydrochloride salt form imparts unique properties that have been explored for various therapeutic applications.

The chemical structure of 4-Methylamino antipyrine hydrochloride consists of a pyrazolone ring system with a methylamino substituent at the 4-position and a hydrochloride salt form. This structure provides insights into its potential biological activities and pharmacological properties. Recent studies have focused on its anti-inflammatory, analgesic, and neuroprotective effects, making it a promising candidate for further drug development.

In terms of its chemical properties, 4-Methylamino antipyrine hydrochloride is a white crystalline solid with good solubility in water. Its molecular formula is C11H14N4O·HCl, and it has a molecular weight of approximately 250.71 g/mol. The compound's stability under various conditions, such as temperature and pH, has been extensively studied to ensure its suitability for pharmaceutical formulations.

The synthesis of 4-Methylamino antipyrine hydrochloride involves several steps, including the reaction of antipyrine with methylamine in the presence of hydrochloric acid. This process yields a high-purity product that can be further characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analytical methods provide detailed information about the compound's structure and purity, which are crucial for its use in research and development.

4-Methylamino antipyrine hydrochloride has been evaluated for its pharmacological properties in various preclinical models. Studies have shown that it exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated analgesic effects through its ability to modulate pain pathways in the central nervous system.

In the context of neuroprotection, recent research has highlighted the potential of 4-Methylamino antipyrine hydrochloride to mitigate neuronal damage in models of neurodegenerative diseases. Its mechanism of action involves reducing oxidative stress and promoting neurotrophic factor expression, which can help protect neurons from injury and promote their survival.

Clinical trials are currently underway to assess the safety and efficacy of 4-Methylamino antipyrine hydrochloride in human subjects. Preliminary results have shown promising outcomes, with patients reporting significant improvements in symptoms related to inflammatory conditions and pain management. However, further studies are needed to fully understand its therapeutic potential and to optimize dosing regimens.

The development of 4-Methylamino antipyrine hydrochloride as a pharmaceutical agent also involves considerations related to drug delivery systems. Various formulations, including oral tablets, injectable solutions, and topical creams, are being explored to enhance its bioavailability and patient compliance. These efforts aim to maximize the compound's therapeutic benefits while minimizing potential side effects.

In conclusion, 4-Methylamino antipyrine hydrochloride (CAS No. 856307-27-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.